Cas no 121303-76-2 (Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate)

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate is a fluorinated enamine ester with significant utility in synthetic organic chemistry. Its trifluoromethyl group enhances electrophilic reactivity, making it a valuable intermediate for constructing trifluoromethyl-substituted heterocycles and other fluorinated compounds. The presence of both ester and enamine functionalities allows for versatile transformations, including cyclizations and nucleophilic additions. This compound is particularly useful in pharmaceutical and agrochemical research, where the introduction of trifluoromethyl groups can improve metabolic stability and bioavailability. Its well-defined structure and reactivity profile facilitate precise synthetic applications, offering efficiency in the development of fluorinated target molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate structure
121303-76-2 structure
Product Name:Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate
CAS No:121303-76-2
MF:C7H10F3NO2
MW:197.155012607574
MDL:MFCD01075682
CID:91521
PubChem ID:5706459
Update Time:2025-06-28

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate
    • 3-Methylamino-4,4,4-trifluorocrotonic acid ethyl ester
    • 4,4,4-Trifluoro-3-(methylamino)-crotonic acid ethyl ester
    • Ethyl 3-methylamino-4,4,4-trifluorocrotonate
    • 3-methylamino-4,4,4-trifluorobut-2-enoic acid ethyl-ester
    • 3-methylamino-4,4,4-trifluorocrotonate
    • 3-METHYLAMINO-4,4,4-TRIFLUOROCROTONIC ETHYL ESTER
    • 4,4,4-Trifluoro-3-(methylamino)-crotonicacidethy
    • ethyl 4,4,4-trifluoro-3-(methylamino)-2-butenoate
    • ethyl 4,4,4-trifluoro-3-(methylamino)but
    • ETHYL-3-(N-METHYLAMINO)-4,4,4 TRIFLUOROCROTONATE
    • 2-Butenoic acid, 3-(MethylaMino)-4,4,4-trifluoro-, ethyl ester
    • AT24230
    • ethyl (Z)-4,4,4-trifluoro-3-(methylamino)but-2-enoate
    • 121303-76-2
    • 4,4,4-trifluoro-3-methylamino-crotonic acid ethyl ester
    • Ethyl 4,4,4-trifluoro-3-(methylamino)crotonate
    • DTXSID401208356
    • SCHEMBL1573403
    • 507448-65-9
    • ethyl3-methylamino-4,4,4-trifluorocrotonate
    • Ethyl (2Z)-4,4,4-trifluoro-3-(methylamino)-2-butenoate
    • AMY37086
    • AKOS005063441
    • ethyl (2Z)-4,4,4-trifluoro-3-(methylamino)but-2-enoate
    • BS-52947
    • 2-Butenoic acid, 4,4,4-trifluoro-3-(methylamino)-, ethyl ester, (2Z)-
    • A804711
    • NS00008144
    • DB-001373
    • MDL: MFCD01075682
    • Inchi: 1S/C7H10F3NO2/c1-3-13-6(12)4-5(11-2)7(8,9)10/h4,11H,3H2,1-2H3/b5-4-
    • InChI Key: NDCZMOSQVJGZCK-PLNGDYQASA-N
    • SMILES: FC(/C(=C/C(=O)OCC)/NC)(F)F

Computed Properties

  • Exact Mass: 197.06600
  • Monoisotopic Mass: 197.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.186
  • Boiling Point: 221.1°Cat760mmHg
  • Flash Point: 87.5°C
  • Refractive Index: 1.4336
  • PSA: 38.33000
  • LogP: 1.60600
  • Solubility: Insoluble in water

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Pricemore >>

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Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Related Literature

Additional information on Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate: A Promising Compound in Pharmaceutical Development

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate, with the chemical structure of C8H11FO3N, represents a significant advancement in the field of medicinal chemistry. This compound, identified by the CAS number 121303-76-2, is a key intermediate in the synthesis of various pharmaceutical agents. The unique combination of fluorine atoms and the amino group in its molecular framework provides a versatile platform for drug design and development.

Recent studies have highlighted the potential of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate in modulating biological pathways associated with chronic inflammatory diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of phospholipase A2, a critical enzyme involved in the production of pro-inflammatory mediators. This finding underscores the compound's relevance in the development of anti-inflammatory therapies.

The synthesis of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate has been optimized using microwave-assisted methodologies, which significantly reduce reaction times and improve yield. This approach, reported in a 2022 study in Organic & Biomolecular Chemistry, offers a scalable route for industrial production. The use of green chemistry principles in this process aligns with current trends in sustainable pharmaceutical manufacturing.

Structural modifications of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate have led to the discovery of novel derivatives with enhanced pharmacological profiles. For instance, a 2024 study in European Journal of Medicinal Chemistry described the synthesis of a derivative with improved solubility and bioavailability, which showed promising results in preclinical models of neurodegenerative diseases.

The biological activity of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate has been evaluated through various in vitro and in vivo assays. These studies have revealed its potential as an agonist for certain G protein-coupled receptors, which are targets for a wide range of therapeutic applications. The compound's ability to modulate these receptors suggests its utility in the treatment of conditions such as hypertension and cardiovascular diseases.

Advancements in computational chemistry have further enhanced the understanding of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate's molecular interactions. Molecular docking studies have predicted its binding affinity to specific protein targets, providing insights into its mechanism of action. These computational models are invaluable for rational drug design and optimization.

The compound's pharmacokinetic properties are another area of active research. A 2023 study in Drug Metabolism and Disposition investigated its metabolic pathways and identified key enzymes involved in its biotransformation. Understanding these pathways is crucial for predicting drug interactions and optimizing dosing regimens.

Emerging trends in personalized medicine have also sparked interest in Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. Researchers are exploring its potential in targeted therapies for genetic disorders, leveraging its ability to interact with specific molecular targets. This approach could lead to more effective and tailored treatment options for patients.

The environmental impact of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate production is a growing concern. Recent studies have focused on developing eco-friendly synthesis methods that minimize waste and energy consumption. These efforts are part of the broader movement towards sustainable pharmaceutical practices.

Collaborative research between academia and industry has accelerated the development of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate derivatives. Partnerships have facilitated the sharing of resources and expertise, leading to the rapid progression of this compound from the laboratory to clinical trials.

Despite its promising potential, challenges remain in the development of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. Issues such as solubility, stability, and toxicity require further investigation. Ongoing research aims to address these challenges through innovative formulation strategies and advanced analytical techniques.

The future of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate in pharmaceutical science is bright. As new technologies and methodologies continue to evolve, the compound is poised to play a significant role in the development of next-generation therapeutics. Its unique properties and versatile applications make it a valuable asset in the quest for more effective and safer medications.

Continued investment in research and development is essential to fully realize the potential of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. By fostering collaboration and innovation, the scientific community can overcome existing challenges and unlock new opportunities for this compound. The journey from discovery to application is an ongoing process that promises to deliver significant benefits to patients and healthcare providers alike.

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